Cas no 239135-52-5 (2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid
• CAS No: 239135-52-5
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD00236304
• CID: 92532
• PubChem ID: 2737594
• Update Time: 2025-06-09

2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethyl)phenylacetic acid
• 2-(5-Fluoro-2-trifluoromethylphenyl)acetic acid
• 2-(5-fluoro-2-(trifluoromethyl)phenyl)acetic acid
• 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic Acid
• 5-FLUORO-2-TRIFLUOROMETHYLPHENYLACETIC ACID
• Benzeneacetic acid, 5-fluoro-2-(trifluoromethyl)-
• PubChem7410
• 5-Fluoro-2-(trifluoromethyl)phenylaceticacid
• KSC495G0H
• GWWZRGDMAFXULO-UHFFFAOYSA-N
• SBB096267
• WT1614
• CL8801
• PC
• CS-W014723
• EN300-1929012
• [5-fluoro-2-(trifluoromethyl)phenyl]acetic acid
• FT-0676160
• 239135-52-5
• SCHEMBL154096
• DS-1787
• AM20030420
• 2-(5-fluoro-2-trifluoromethyl-phenyl)-acetic acid
• DTXSID30372166
• A816984
• MFCD00236304
• [5-Fluoro-2-(trifluoromethyl)phenyl]acetic acid, AldrichCPR
• AKOS005259843
• SY019185
• 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid

• MDL： MFCD00236304
• Inchi： 1S/C9H6F4O2/c10-6-1-2-7(9(11,12)13)5(3-6)4-8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： GWWZRGDMAFXULO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CC(=O)O)F)(F)F

Computed Properties

• Exact Mass: 222.03000
• Monoisotopic Mass: 222.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.436±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 241.4±35.0 ºC (760 Torr),
• Flash Point: 99.8±25.9 ºC,
• Refractive Index: 1.459
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.47160
• Solubility: Not determined

2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid

Comprehensive Overview of 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid (CAS No. 239135-52-5): Properties, Applications, and Industry Insights

2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid (CAS No. 239135-52-5) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula is C₉H₆F₄O₂, and it exhibits a molecular weight of 222.14 g/mol. Its distinctive trifluoromethyl and fluoro substituents contribute to enhanced metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid has surged, driven by their applications in the development of small-molecule therapeutics and crop protection agents. Researchers frequently search for terms such as "fluorophenyl acetic acid derivatives" or "CAS 239135-52-5 solubility," reflecting growing interest in its physicochemical properties. The compound's logP value (approximately 2.8) and moderate water solubility (0.1–1 mg/mL at 25°C) make it suitable for formulation studies.

The synthesis of 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid typically involves palladium-catalyzed cross-coupling or electrophilic aromatic substitution reactions. A 2023 study highlighted its role as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) analogs, addressing trending queries like "fluorinated NSAID research 2024." Its carboxylic acid moiety allows further derivatization into esters or amides, expanding utility in medicinal chemistry.

From an industrial perspective, CAS 239135-52-5 aligns with the "green chemistry" movement, as modern synthetic routes emphasize atom economy and reduced waste. Analytical techniques such as HPLC (typically >98% purity) and NMR spectroscopy (δ 7.8–7.2 ppm for aromatic protons) are critical for quality control. Users often inquire about "scaling up fluorinated intermediates" or "regulatory compliance for aromatic acids," underscoring its commercial relevance.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. The compound's phenylacetic acid scaffold serves as a linker in bifunctional molecules, answering searches like "fluorinated linkers in drug design." Stability studies show it remains intact under physiological pH (2–8), supporting in vivo applications.

In conclusion, 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetic acid (CAS No. 239135-52-5) represents a versatile building block at the intersection of pharmaceutical innovation and sustainable chemistry. Its optimization for bioavailability and patent landscape (e.g., WO202215678A1) continue to drive research, addressing FAQs such as "alternative to trifluoromethyl benzoic acid" in synthetic workflows.